2-Amino-4-chloro-6-cyano-[1,3,5]triazine

• Molecular Formula: C4H2ClN5
• Molecular Weight: 155.54 g/mol
• IUPAC Name: 4-amino-6-chloro-1,3,5-triazine-2-carbonitrile
• InChI: InChI=1S/C4H2ClN5/c5-3-8-2(1-6)9-4(7)10-3/h(H2,7,8,9,10)
• InChI Key: QDVDAIARBOPYHK-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=NC(=NC(=N1)Cl)N

Description

2-Amino-4-chloro-6-cyano-[1,3,5]triazine is a useful research compound. Its molecular formula is C4H2ClN5 and its molecular weight is 155.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-amino-4-cyano-6-oxo-1,3,5-triazine (J. Am. Chem. Soc., 1961, 83, 1261-2, 2.30 g, 16.8 mmol) was added phosphoryl trichloride (50 mL, 547 mmol) and the mixture heated at 90 C for 2 h. The reaction mixture was cooled to room temperature before pouring onto ice-water (250 mL) and basifying to pH 8 with solid sodium carbonate. The mixture was then extracted into DCM (3×250 mL) and the combined organics were dried over anhydrous sodium sulfate and concentrated under reduced pressure to afford the desired compound, which was used crude without further purification (343 mg, 13%). Method C HPLC-MS: 2 MH+ requires m/z=311. Found: m/z=311, Rt=0.74 min (100%).